Cas no 91641-05-3 (Benzeneacetonitrile,3,4-dihydroxy-a-(2-methylpropyl)-)

• Product Name: Benzeneacetonitrile,3,4-dihydroxy-a-(2-methylpropyl)-
• CAS No: 91641-05-3
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 799994
• PubChem ID: 45093013
• Update Time: 2025-04-19

Benzeneacetonitrile,3,4-dihydroxy-a-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,3,4-dihydroxy-a-(2-methylpropyl)-
• 2-(3,4-dihydroxyphenyl)-4-methylpentanenitrile
• Valeronitrile, 2-(3,4-dihydroxyphenyl)-4-methyl- (7CI)
• DTXSID00667132
• 91641-05-3

• Inchi： 1S/C12H15NO2/c1-8(2)5-10(7-13)9-3-4-11(14)12(15)6-9/h3-4,6,8,10,14-15H,5H2,1-2H3
• InChI Key： QFQYDXHCZYLSBA-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)C(C#N)CC(C)C)O

Computed Properties

• Exact Mass: 205.11
• Monoisotopic Mass: 205.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.2A^2